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Compound of Interest

2,2-Difluoroethyl p-
Compound Name:
toluenesulfonate

Cat. No.: B159843

An In-depth Technical Guide to the Stability and Storage of 2,2-Difluoroethyl p-
toluenesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Difluoroethyl p-toluenesulfonate, also known as 2,2-Difluoroethyl tosylate, is a key
organic compound utilized in the synthesis of various fluorinated molecules.[1] Its ability to
introduce the 2,2-difluoroethyl group makes it a valuable reagent, particularly in medicinal
chemistry and the development of novel pharmaceuticals and agrochemicals.[1] The tosylate
group is an excellent leaving group, facilitating nucleophilic substitution reactions.[2][3]
Understanding the stability and proper storage of this compound is critical to ensure its
integrity, reactivity, and the safety of laboratory personnel. This guide provides a
comprehensive overview of its stability profile, recommended storage and handling procedures,
and relevant technical data.

Physicochemical Properties

A summary of the key physicochemical properties of 2,2-Difluoroethyl p-toluenesulfonate is
presented below.
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Property Value Reference
CAS Number 135206-84-7 [4]
Molecular Formula CoH10F203S [41[5]
Molecular Weight 236.24 g/mol [5][6]
Synonyms 2,2-Difluoroethyl tosylate [4]

Boiling Point 210.6°C [7]
Appearance White Powder/Solid [819]

Chemical Stability and Degradation
General Stability

2,2-Difluoroethyl p-toluenesulfonate is stable under normal and recommended storage
conditions.[4][8] The tosylate group itself is a robust functional group, designed to be a good
leaving group in reactions rather than being inherently unstable.[2][10] However, its reactivity
means that its stability is contingent on avoiding certain conditions and incompatible materials.

Factors Affecting Stability

o Moisture: As with many sulfonate esters, prolonged exposure to moisture can lead to
hydrolysis, yielding p-toluenesulfonic acid and 2,2-difluoroethanol. It is crucial to store the
compound in a dry environment.

o Heat: Avoid exposure to high temperatures, sparks, and flames.[4] While the flash point is
high (>110 °C for a similar compound), excessive heat can promote decomposition.[9]

o Incompatible Materials: Strong oxidizing agents are incompatible with 2,2-Difluoroethyl p-
toluenesulfonate.[4] Contact with strong bases can also initiate unwanted nucleophilic
substitution or elimination reactions.

Hazardous Decomposition

Under normal storage and use, hazardous decomposition products are not expected to be
produced.[4] In the event of a fire, thermal decomposition may produce hazardous substances
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such as carbon oxides (CO, CO3), sulfur oxides (SOx), and hydrogen fluoride.[4]

Recommended Storage and Handling Protocols

Adherence to proper storage and handling protocols is essential for maintaining the chemical's
qguality and ensuring laboratory safety.

Storage Conditions

Proper storage is critical for preserving the integrity of 2,2-Difluoroethyl p-toluenesulfonate.
The following conditions are recommended based on safety data sheets:

Parameter Recommendation Reference(s)

Store in a cool, dry place.
Temperature Room temperature is generally  [4][8][11]

acceptable.

) Keep in the original, tightly
Container _ [4][6]1[8]
closed container.

Atmosphere Store in a well-ventilated area. [416][11]

o Store away from strong
Incompatibilities o ] [41[8]
oxidizing agents and moisture.

Safe Handling Procedures

Users should handle this compound in accordance with good industrial hygiene and safety
practices.[4][8]

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[4][11] Eyewash stations and safety showers must be readily available.[4][11]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or glasses. A face shield may also be
appropriate.[4]
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o Skin Protection: Wear suitable protective gloves and clothing to prevent skin contact.[4][6]

[8]
o Respiratory Protection: If ventilation is inadequate, wear respiratory protection.[4]

Hygiene Measures: Wash hands thoroughly after handling.[4][8] Do not eat, drink, or smoke
in the work area.[4] Contaminated clothing should be removed and washed before reuse.[6]

[8]
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Workflow for Safe Handling and Storage
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Caption: Logical workflow for the safe handling and storage of chemical reagents.
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Experimental Protocols: Synthesis of Tosylates

While specific stability-indicating assays for 2,2-Difluoroethyl p-toluenesulfonate are not
detailed in the literature reviewed, a general protocol for its synthesis is relevant. Tosylates are
typically prepared from the corresponding alcohol.[12] This procedure illustrates the formation
of the tosylate ester linkage.

Objective: To synthesize an alkyl tosylate from an alcohol using p-toluenesulfonyl chloride
(TsClI).

Materials:

Alcohol (e.g., 2,2-difluoroethanol)

o p-Toluenesulfonyl chloride (TsCI)

o Pyridine (serves as solvent and base)[12]
e 6M Hydrochloric acid (HCI)

e Round-bottom flask

o Magnetic stirrer and stir bar

e |ce bath

Filtration apparatus
Procedure:

e The alcohol (1 equivalent) and pyridine are added to a round-bottom flask and cooled to 0 °C
in an ice bath.[12]

¢ Solid p-toluenesulfonyl chloride (1.2-1.5 equivalents) is added portion-wise to the stirred
solution, ensuring the temperature is maintained below 5 °C.[12] The alcohol's oxygen atom
acts as a nucleophile, attacking the sulfur atom of the tosyl chloride.
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The reaction mixture is stirred overnight, allowing it to slowly warm to room temperature.[12]
Pyridine neutralizes the HCI byproduct that is formed.

The resulting mixture is poured into a cold solution of 6M HCI. This protonates the pyridine,
making it water-soluble, and causes the tosylate product to precipitate.[12]

The solid precipitate is collected by vacuum filtration.

The collected solid is washed with cold water to remove any remaining impurities.

The final product can be further purified by recrystallization, for example, from ethanol.[12]
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General Synthesis of Tosylates

Reactants:
- Alcohol (R-OH)

- Tosyl Chloride (TsClI)

- Pyridine (Base)

1. Combine Alcohol and Pyridine
Cool to 0°C

l

2. Add TsClI Portion-wise
Maintain Temp < 5°C

l

3. Stir Overnight
Allow to Warm to RT

4. Quench with 6M HCI
Precipitate Forms

5. Isolate by Filtration
Wash with Water

Purified Tosylate (R-OTs)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of tosylates from alcohols.
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Conclusion

2,2-Difluoroethyl p-toluenesulfonate is a stable compound when stored and handled
correctly. Its stability is primarily compromised by moisture, high temperatures, and
incompatible substances like strong oxidizing agents. By adhering to the guidelines outlined in
this document—storing the compound in a cool, dry, well-ventilated area in a tightly sealed
container and utilizing appropriate personal protective equipment—researchers can ensure its
chemical integrity for synthetic applications and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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